2-[(4-Cyclopropyl-1,4-diazepan-1-yl)methyl]-5-(furan-2-yl)-1,3,4-oxadiazole

• IUPAC Name: 2-[(4-cyclopropyl-1,4-diazepan-1-yl)methyl]-5-(furan-2-yl)-1,3,4-oxadiazole
• InChI: InChI=1S/C15H20N4O2/c1-3-13(20-10-1)15-17-16-14(21-15)11-18-6-2-7-19(9-8-18)12-4-5-12/h1,3,10,12H,2,4-9,11H2
• InChI Key: UEMPYFOLWGWPIV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN(C1)C2CC2)CC3=NN=C(O3)C4=CC=CO4
• Molecular Formula: C15H20N4O2
• Molecular Weight: 288.34 g/mol

Description

2-[(4-Cyclopropyl-1,4-diazepan-1-yl)methyl]-5-(furan-2-yl)-1,3,4-oxadiazole is a novel organic compound that has gained a lot of attention in the scientific research community due to its potential applications in the field of medicine. This compound belongs to the class of oxadiazoles and has been shown to exhibit significant biological activity, making it a promising candidate for drug discovery.

Mechanism of Action

The mechanism of action of 2-[(4-Cyclopropyl-1,4-diazepan-1-yl)methyl]-5-(furan-2-yl)-1,3,4-oxadiazole is not fully understood. However, it is believed to exert its biological effects through the modulation of various biochemical pathways. For example, it has been shown to inhibit the activity of certain enzymes and receptors, leading to the disruption of cellular signaling pathways.
Biochemical and Physiological Effects
2-[(4-Cyclopropyl-1,4-diazepan-1-yl)methyl]-5-(furan-2-yl)-1,3,4-oxadiazole has been shown to exhibit a range of biochemical and physiological effects. For example, it has been shown to induce apoptosis in cancer cells, inhibit the growth of bacteria and fungi, and modulate the activity of ion channels in neurons.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(4-Cyclopropyl-1,4-diazepan-1-yl)methyl]-5-(furan-2-yl)-1,3,4-oxadiazole in lab experiments include its potent biological activity, its ability to target a range of biological pathways, and its potential for drug discovery. However, its limitations include its relatively complex synthesis method and its potential toxicity in vivo.

Future Directions

There are several future directions for research on 2-[(4-Cyclopropyl-1,4-diazepan-1-yl)methyl]-5-(furan-2-yl)-1,3,4-oxadiazole. One potential direction is to explore its potential as a treatment for various diseases, including cancer and bacterial infections. Another direction is to investigate its mechanism of action in more detail, with the aim of identifying new targets for drug discovery. Additionally, research could focus on developing more efficient and cost-effective synthesis methods for this compound.

Synthesis Methods

The synthesis of 2-[(4-Cyclopropyl-1,4-diazepan-1-yl)methyl]-5-(furan-2-yl)-1,3,4-oxadiazole involves the reaction of 2-amino-5-(furan-2-yl)-1,3,4-oxadiazole with cyclopropylcarbonyl chloride in the presence of a base such as triethylamine. The resulting product is then treated with hydrazine hydrate to yield the final compound.

Scientific Research Applications

The potential applications of 2-[(4-Cyclopropyl-1,4-diazepan-1-yl)methyl]-5-(furan-2-yl)-1,3,4-oxadiazole in scientific research are vast. This compound has been shown to exhibit significant activity against a range of biological targets, including enzymes, receptors, and ion channels. It has also been shown to possess antibacterial, antifungal, and antitumor properties.